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Compound of Interest

Compound Name: Tellurium-122

Cat. No.: B082960

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to help researchers, scientists, and drug development professionals mitigate
interference from other tellurium isotopes and related isobaric and polyatomic species during
mass spectrometry experiments, particularly Inductively Coupled Plasma Mass Spectrometry
(ICP-MS).

Troubleshooting Guides
Issue: Inaccurate Tellurium Isotope Ratio Measurements

If you are observing unexpected or inaccurate tellurium isotope ratios, it is crucial to identify
and correct for potential interferences. Follow this guide to troubleshoot the issue.

Step 1: Identify Potential Sources of Interference

The primary sources of interference in tellurium isotope analysis are isobaric (same mass) and
polyatomic (molecular ions of the same mass) interferences.

« |sobaric Interferences: These are caused by isotopes of other elements having the same
nominal mass as the tellurium isotope of interest. The main culprits are Tin (Sn), Antimony
(Sb), and Xenon (Xe).[1]

» Polyatomic Interferences: These are molecular ions formed in the plasma from the sample
matrix, acids, or the argon plasma itself. Common examples include argon-based species
like ArO*, ArN+, and ArCI*.[2]
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Step 2: Consult the Interference Table

Refer to the table below to identify specific interferences for the tellurium isotopes you are

measuring.
. . Common
. Natural Abundance Potential Isobaric .
Tellurium Isotope Polyatomic
(%)[31[41[5] Interferences[1]
Interferences
120Tg 0.09 12050
122Te 2.55 1225n
123Te 0.89 123gh
124Te 4.74 1249, 124Xe
125Te 7.07
126Te 18.84 126X e
128Tg 31.74 128X e
130Te 34.08 130X e

Step 3: Implement Mitigation Strategies

Based on the suspected interference, choose one or more of the following mitigation strategies.
Frequently Asked Questions (FAQs)

Q1: What are the most common interferences when analyzing tellurium isotopes by ICP-MS?

Al: The most significant interferences are isobaric overlaps from tin (Sn), antimony (Sb), and
xenon (Xe) isotopes.[1] Polyatomic interferences, particularly those involving argon from the
plasma gas, can also be a concern, especially in complex sample matrices.[2]

Q2: How can | correct for xenon interference on tellurium isotopes?

A2: Xenon is present in the argon gas used for the plasma and can cause isobaric interference
on 124Te, 126Te, 128Te, and 13°Te.[1] Several methods can be used to correct for this:
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» Mathematical Correction: Measure an interference-free xenon isotope (e.g., 12°Xe or 131Xe)
and use the known natural isotopic abundances of xenon to calculate and subtract the
contribution of the interfering xenon isotopes from your tellurium signals.[1]

o Collision/Reaction Cell (CRC) Technology: Use a CRC with a gas like helium (collision mode)
or a reactive gas like hydrogen or oxygen (reaction mode) to reduce or eliminate Xe* ions.[6]

[7]

o Matrix Modification: The addition of a small amount of a carbon source, such as 4% ethanol,
to the sample has been shown to suppress xenon interferences by a factor of six.[8][9]

Q3: What is the best tellurium isotope to measure to avoid interferences?

A3: 125Te is often preferred for quantification in ICP-MS studies as it is free from direct isobaric
interference from Sn, Sb, and Xe.[1] However, its natural abundance is relatively low (7.07%).
[3][4] The choice of isotope may also depend on the specific sample matrix and the
instrumentation available.

Q4: Can high-resolution ICP-MS (HR-ICP-MS) resolve tellurium interferences?

A4: HR-ICP-MS can physically separate many polyatomic interferences from the analyte of
interest based on their slight mass differences.[10] However, resolving isobaric interferences
like 128Te and 28Xe can be challenging even with high resolution due to their very small mass
difference.[8][9]

Q5: How does a collision/reaction cell (CRC) work to remove interferences?

A5: A CRC is a device placed before the mass analyzer in an ICP-MS. A gas is introduced into
the cell, which interacts with the ion beam.

¢ In collision mode, an inert gas like helium is used. Larger polyatomic ions collide more
frequently with the helium atoms and lose more kinetic energy than the smaller analyte ions.
A voltage barrier then prevents these lower-energy ions from reaching the detector.[2][11]

 In reaction mode, a reactive gas (e.g., hydrogen, oxygen) is used. This gas selectively reacts
with the interfering ions, changing their mass so they no longer interfere with the analyte.[2]
[12]
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Experimental Protocols
Protocol 1: Isobaric Interference Correction using
Mathematical Equations

This protocol describes the general procedure for correcting isobaric interferences from Sn, Sb,
and Xe.

Methodology:

o Measure Interfering Element Isotopes: During your analytical run, measure the signal
intensity of an interference-free isotope of the interfering element (e.g., 118Sn for tin, 121Sb for
antimony, and 12°Xe for xenon).[1]

o Calculate Correction Factor: Determine the natural isotopic abundance ratio of the interfering
isotope to the measured interference-free isotope.

o Apply Correction Equation: Use a correction equation to subtract the calculated interference
signal from the measured signal of the tellurium isotope. The correction is typically applied
online during the measurement using the instrument's software.[1] A generalized form of the
equation is: Corrected Te Signal = Measured Te Signal - (Measured Interference-Free
Isotope Signal * Isotopic Ratio of Interfering Isotope to Interference-Free Isotope)

Protocol 2: Interference Mitigation using a
Collision/Reaction Cell (CRC)

This protocol outlines the use of a CRC in helium mode for the general reduction of polyatomic
and some isobaric interferences.

Methodology:
¢ Instrument Setup: Equip the ICP-MS with a collision/reaction cell.

e Gas Introduction: Introduce high-purity helium gas into the collision cell. The optimal flow rate
will depend on the instrument and the specific application and should be determined

empirically.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.mdpi.com/1420-3049/25/8/1956
https://www.mdpi.com/1420-3049/25/8/1956
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

» Kinetic Energy Discrimination (KED): Apply a voltage to the cell exit to act as an energy
barrier. This will discriminate against the larger polyatomic ions that have lost more kinetic
energy through collisions with helium.[2]

o Data Acquisition: Acquire data for the tellurium isotopes of interest. The use of helium
collision mode can effectively reduce a wide range of interferences, particularly those from
polyatomic ions.[12]
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Caption: Logical flow of interference sources and mitigation techniques.

Workflow for Troubleshooting Tellurium Interference
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Caption: A step-by-step workflow for troubleshooting interference issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.mdpi.com/1420-3049/25/8/1956
https://www.thermofisher.com/blog/analyteguru/how-to-improve-your-icp-ms-analysis-part-2-interferences/
https://www.buyisotope.com/tellurium-isotopes.php
https://winter.group.shef.ac.uk/webelements/tellurium/isotopes.html
https://www.chemlin.org/chemical-elements/tellurium-isotopes.php
https://pubmed.ncbi.nlm.nih.gov/36179120/
https://pubmed.ncbi.nlm.nih.gov/36179120/
https://pubmed.ncbi.nlm.nih.gov/36179120/
https://www.researchgate.net/publication/245417570_Development_of_collisionreaction_cell_for_reduction_of_spectral_interference_in_ICP_mass_spectrometry
https://pubmed.ncbi.nlm.nih.gov/16854266/
https://pubmed.ncbi.nlm.nih.gov/16854266/
https://www.researchgate.net/publication/6932087_Direct_Determination_of_Tellurium_in_Geological_Samples_by_Inductively_Coupled_Plasma_Mass_Spectrometry_Using_Ethanol_as_a_Matrix_Modifier
https://eureka.patsnap.com/report-understanding-and-mitigating-polyatomic-ion-interference-in-icp-ms
https://eureka.patsnap.com/report-understanding-and-mitigating-polyatomic-ion-interference-in-icp-ms
https://ngwenfa.wordpress.com/2023/12/26/collision-reaction-cell-helps-remove-polyatomic-interferences-in-icp-ms-2/
https://www.spectroscopyonline.com/view/pragmatic-approach-managing-interferences-icp-ms
https://www.benchchem.com/product/b082960#mitigating-interference-from-other-tellurium-isotopes
https://www.benchchem.com/product/b082960#mitigating-interference-from-other-tellurium-isotopes
https://www.benchchem.com/product/b082960#mitigating-interference-from-other-tellurium-isotopes
https://www.benchchem.com/product/b082960#mitigating-interference-from-other-tellurium-isotopes
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b082960?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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